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Compound of Interest

Compound Name: L-2,5-Dihydrophenylalanine

Cat. No.: B092993 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for L-2,5-Dihydrophenylalanine is readily

available. The following guidance is based on the safety data for the structurally similar

compound, L-DOPA (L-3,4-dihydroxyphenylalanine, CAS No. 59-92-7). Researchers should

handle L-2,5-Dihydrophenylalanine with the assumption that it possesses similar hazardous

properties.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling L-2,5-Dihydrophenylalanine. It

includes detailed operational and disposal plans to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment
L-2,5-Dihydrophenylalanine is presumed to be harmful if swallowed, cause skin and serious

eye irritation, and may cause respiratory irritation.[1] Appropriate personal protective equipment

(PPE) is mandatory to minimize exposure.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[2]

Protects against dust particles

and potential splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact and

irritation.

Respiratory Protection NIOSH-approved respirator.
Required to prevent respiratory

tract irritation from dust.

Body Protection Laboratory coat.
Protects against contamination

of personal clothing.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for safely handling L-2,5-Dihydrophenylalanine from receipt

to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][3]

The compound may be light and air-sensitive; store under an inert atmosphere and protect

from light.[2]

2. Preparation and Handling:

All handling of the solid compound should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of dust.[2]

Avoid direct contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.
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Wash hands thoroughly after handling.

3. In Case of a Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a

suitable, closed container for disposal.[3]

Do not let the product enter drains.

Disposal Plan
All waste materials should be handled as hazardous waste.

Contaminated Materials: Used PPE, and any materials used for cleaning spills should be

placed in a sealed, labeled container for hazardous waste disposal.

Unused Product: Dispose of contents and container to an approved waste disposal plant.[2]

Do not dispose of it in drains or with general laboratory trash.

Quantitative Data Summary (Based on L-DOPA)
Property Value Reference

Molecular Formula C9H11NO4

Molecular Weight 197.19 g/mol

Melting Point 290 °C / 554 °F [2]

Oral LD50 (Rat) 1,780 mg/kg [1]
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Caption: Workflow for the safe handling of L-2,5-Dihydrophenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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